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Compound of Interest

Compound Name: AN7602

CAS No.: 2803552-55-6

Cat. No.: B13688822

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address common issues related to the soft-start function of the FAN7602 Green

Current Mode PWM Controller.

Frequently Asked Questions (FAQs)
Q1: How can I adjust the soft-start time of the FAN7602?

A1: The FAN7602 features an internally fixed soft-start time of 10ms.[1][2] This duration is not

externally adjustable. The internal soft-start function is designed to prevent output voltage

overshoot during startup.[3] If a different soft-start time is required for your application, you may

need to consider a different PWM controller that allows for an external soft-start capacitor.

Q2: What is the expected behavior of the Vcc pin during a successful startup?

A2: During a successful startup, the internal high-voltage start-up switch charges the external

Vcc capacitor. The voltage on the Vcc pin will ramp up. When the Vcc voltage reaches the start

threshold of 12V (typical), the IC activates, and the soft-start sequence begins. The Vcc voltage

will then be maintained by the auxiliary winding of the transformer. If the Vcc voltage drops

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b13688822#bc-rfq
https://www.benchchem.com/product/b13688822/docs?utm_src=pdf-body#fan7602-technical-support-center-soft-start-function
https://www.benchchem.com/product/b13688822/docs?utm_src=pdf-body#fan7602-technical-support-center-soft-start-function
https://www.benchchem.com/product/b13688822/docs?utm_src=pdf-body#fan7602-technical-support-center-soft-start-function
https://www.scribd.com/document/354280447/FAN7602-datasheet-pdf
https://www.scribd.com/document/66775042/FAN7602-U2-SMD
https://tidaelectronics.com/wp-content/uploads/2023/08/FAN7602_FairchildSemiconductor-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13688822?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


below the minimum operating voltage of 8V (typical), the IC will shut down and attempt to

restart.[3][4]

Q3: Can an issue with a protection function be mistaken for a soft-start problem?

A3: Yes, absolutely. Protection features such as Line Under-Voltage Protection (LUVP),

Overload Protection (OLP), and Latch Protection can prevent the IC from starting or cause it to

shut down immediately after startup.[3] For example, if the LUVP pin voltage is below its

threshold, the IC will not start, which might be perceived as a soft-start failure. It is crucial to

verify the status of these protection pins when troubleshooting startup issues.

Troubleshooting Guides
Issue 1: The FAN7602 does not start at all. There is no
output voltage.
This is a common issue where the controller fails to initiate the switching process. The problem

often lies in the power supply to the IC or an active protection feature.

Vcc Voltage Check:

Methodology: With the main AC input applied to the power supply, use an oscilloscope to

monitor the voltage at the Vcc pin (pin 6) of the FAN7602. Set the oscilloscope to a time

scale that can capture the charging of the Vcc capacitor (e.g., 100ms/div) and a voltage

scale appropriate for 0-15V.

Expected Result: You should observe the Vcc voltage repeatedly ramping up towards the

12V start threshold and then falling. This "hiccup" mode indicates the IC is trying to start

but is being shut down by a fault condition or is unable to sustain its own power. If the

voltage does not rise at all, check the high-voltage start-up circuit connected to the Vstr

pin (pin 8).[3]

Failure Indication: If the Vcc voltage never reaches the 12V UVLO start threshold, the IC

will not begin its soft-start sequence.

Line Under-Voltage Protection (LUVP) Check:
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Methodology: Measure the DC voltage at the LUVP pin (pin 1).

Expected Result: This voltage should be above the 2V threshold for the IC to enable

operation.[3]

Failure Indication: A voltage below the threshold will prevent the IC from starting. Check

the resistor divider network connected to the LUVP pin from the rectified AC line.

Latch/Plimit Pin Check:

Methodology: Measure the DC voltage at the Latch/Plimit pin (pin 2).

Expected Result: This voltage should be below 4V.[3]

Failure Indication: If the voltage on this pin exceeds 4V, a latch protection is triggered, and

the IC will shut down. This pin is often used for overvoltage protection (OVP) or thermal

protection. Inspect the external circuitry connected to this pin. The latch is reset when Vcc

drops below 5V.[3]
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Start Troubleshooting
(No Output)

Measure Vcc (Pin 6).
Does it ramp up?

Vcc does not ramp.

 No

Vcc ramps but falls
(Hiccup Mode).

 Yes

Check Vstr (Pin 8) connection
and startup resistor.

Measure LUVP (Pin 1).
Is V_LUVP > 2V?

V_LUVP is too low.

 No

Measure Latch/Plimit (Pin 2).
Is V_Latch < 4V?

 Yes

Inspect LUVP resistor
divider network. V_Latch is too high.

 No

Check auxiliary winding
and rectifier circuit.

 Yes

Inspect external circuit
(OVP, NTC) on Latch pin.

System should start.
Proceed to other checks.

Click to download full resolution via product page

Caption: Troubleshooting workflow for a no-start condition.
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Issue 2: The power supply starts but immediately shuts
down before the output voltage reaches its target.
This can occur if the soft-start begins, but a protection feature is triggered during the ramp-up

phase.

Vcc Sustainability Check:

Methodology: Use an oscilloscope to monitor both the Vcc voltage (pin 6) and the output

voltage simultaneously. Trigger on the rising edge of Vcc.

Expected Result: Vcc should rise to 12V, the output should begin to ramp up, and the Vcc

should be sustained above the 8V UVLO threshold by the auxiliary winding.

Failure Indication: If the Vcc voltage drops below 8V during the 10ms soft-start period, the

IC will shut down. This indicates that the auxiliary winding is not supplying enough energy

to keep the IC on. This can be due to an incorrect winding ratio, a faulty rectifier diode, or

an improperly sized Vcc capacitor.

Overload Protection (OLP) Check:

Methodology: Monitor the voltage at the CS/FB pin (pin 3) during startup.

Expected Result: The voltage peak on this pin corresponds to the primary current. During

the soft-start, this peak limit is gradually increased. It should not prematurely hit the

overload protection level.

Failure Indication: A very high initial load, a short circuit on the output, or incorrect

component values in the current sense network can trigger the OLP. The OLP has a

longer time constant at startup (37ms typical) to allow for charging output capacitors.[1] If

the fault persists, the IC will enter hiccup mode.
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Start Troubleshooting
(Starts, then stops)

Monitor Vcc (Pin 6) and V_out.
Does Vcc stay > 8V during startup?

Vcc drops below 8V.

 No

Vcc is stable.

 Yes

Inspect auxiliary winding,
rectifier diode, and Vcc capacitor.

Monitor CS/FB (Pin 3) voltage.
Is it excessively high?

CS/FB voltage is high.

 Yes

System should be stable.
Check feedback loop for regulation issues.

 No

Check for output short circuit
or excessive load.

Verify current sense
resistor value.

Click to download full resolution via product page

Caption: Troubleshooting workflow for startup-shutdown cycles.
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Quantitative Data Summary
The following table summarizes key parameters of the FAN7602 related to its startup and soft-

start functionality.
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Paramete
r

Symbol Min Typ Max Unit Notes

Vcc Start

Threshold

Voltage

VST - 12 - V

IC begins

operation

when Vcc

reaches

this level.

[3]

Vcc

Minimum

Operating

Voltage

VSTOP - 8 - V

IC shuts

down if Vcc

falls below

this level.

[3]

Internal

Soft-Start

Time

tSS - 10 - ms

Internally

fixed. Not

adjustable.

LUVP On

to Off

Voltage

VLUVPoff 1.9 2.0 2.1 V

IC

operation

is disabled

below this

threshold.

LUVP Off

to On

Voltage

VLUVPon 1.4 1.5 1.6 V

Hysteresis

for the

LUVP

function.

Latch

Protection

Voltage

VLatch - 4.0 - V

Voltage on

Latch/Plimi

t pin to

trigger

latch-off.[3]

OLP Time

at Startup

TOLP_ST 30 37 44 ms Extended

OLP delay

to
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accommod

ate startup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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